Cas no 2411223-63-5 (2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide)

• Product Name: 2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide
• CAS No: 2411223-63-5
• MF: C₁₇H₁₈F₃N₃O₃
• MW: 369.338334560394
• CID: 5414314
• PubChem ID: 154790055
• Update Time: 2025-10-29

2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide
• 2411223-63-5
• Z1492381593
• EN300-26583322

• Inchi： 1S/C17H18F3N3O3/c1-2-14(25)23-7-5-10(6-8-23)17(26)21-9-13(24)22-12-4-3-11(18)15(19)16(12)20/h2-4,10H,1,5-9H2,(H,21,26)(H,22,24)
• InChI Key： OJYJTIXKJOZCJS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1NC(CNC(C1CCN(C(C=C)=O)CC1)=O)=O)F)F

Computed Properties

• Exact Mass: 369.13002593g/mol
• Monoisotopic Mass: 369.13002593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.5Ų

Additional information on 2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide

Comprehensive Overview of 2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide (CAS No. 2411223-63-5)

2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide (CAS No. 2411223-63-5) is a specialized piperidine-based acetamide derivative with significant potential in pharmaceutical research and development. This compound features a unique molecular structure combining a piperidine ring, acrylamide moiety, and trifluorophenyl group, making it particularly interesting for medicinal chemistry applications. The presence of multiple fluorine atoms enhances its metabolic stability and binding affinity, which are crucial properties in drug design.

The compound's CAS number 2411223-63-5 serves as a unique identifier in chemical databases, ensuring precise tracking in research publications and regulatory documentation. Recent interest in 2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide has grown due to its structural similarity to known bioactive molecules targeting neurological and inflammatory pathways. Researchers are particularly intrigued by its potential as a covalent inhibitor, leveraging the reactive acrylamide group for selective protein modification.

From a synthetic chemistry perspective, the preparation of 2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide typically involves multi-step organic synthesis, with key steps including piperidine N-acylation and amide bond formation. The compound's purity and stability are critical factors for research applications, requiring careful handling under controlled conditions. Analytical characterization typically employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify structural integrity.

The pharmaceutical industry shows growing interest in fluorinated piperidine derivatives like CAS 2411223-63-5 due to their enhanced bioavailability and target selectivity. Current research explores its potential in developing novel therapies for conditions where modulation of specific enzymatic activity is desired. The compound's structure-activity relationship (SAR) is being actively studied to optimize its pharmacological profile while minimizing off-target effects.

In the context of drug discovery trends, 2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide represents an important example of contemporary small molecule drug development. Its design incorporates several modern medicinal chemistry strategies, including fluorine incorporation for improved metabolic stability and covalent warhead technology for prolonged target engagement. These features align with current industry priorities in addressing challenging therapeutic targets.

The compound's physicochemical properties, including its logP, solubility, and stability profile, are crucial parameters influencing its research utility. Computational chemistry approaches are frequently employed to predict these characteristics and guide experimental work. Such in silico analyses help researchers understand the molecule's behavior in biological systems and optimize its formulation for various applications.

From a commercial perspective, CAS 2411223-63-5 is primarily available as a research chemical from specialized suppliers catering to pharmaceutical and biotechnology sectors. The market for such highly specialized intermediates has expanded significantly in recent years, driven by increased investment in targeted drug discovery programs. Pricing and availability typically depend on purity grade, with custom synthesis options available for researchers requiring specific isotopic labeling or structural modifications.

Regulatory considerations for 2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide focus primarily on laboratory safety protocols rather than controlled substance restrictions. Proper handling requires standard personal protective equipment and adherence to good laboratory practices. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions, incompatibilities, and emergency procedures for research-scale quantities.

The scientific literature contains limited but growing references to 2411223-63-5, primarily in patent applications and early-stage research disclosures. These documents suggest potential applications in developing therapeutics for specific medical conditions, though detailed pharmacological data remains proprietary in many cases. Academic researchers are increasingly investigating similar structural motifs, contributing to a broader understanding of this chemical class's therapeutic potential.

Future directions for 2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide research may include structure optimization studies, detailed mechanism of action investigations, and preclinical efficacy evaluations. The compound's unique structural features position it as a valuable tool for exploring new biological targets and validating novel drug discovery approaches. As research progresses, more detailed information about its specific applications and performance characteristics will likely emerge in peer-reviewed publications.

For researchers working with CAS 2411223-63-5, proper analytical characterization is essential at each stage of investigation. Quality control measures should include regular purity assessments and stability monitoring, particularly for long-term studies. The compound's sensitivity to moisture and light may require special handling procedures to maintain integrity throughout experimental workflows.

In summary, 2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}-N-(2,3,4-trifluorophenyl)acetamide represents an important addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its combination of piperidine scaffold, fluorine substitution, and reactive acrylamide functionality offers multiple avenues for therapeutic intervention research. While still in relatively early stages of investigation, this compound demonstrates significant promise for addressing unmet medical needs through innovative molecular design approaches.